Cas no 1421522-61-3 (2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid)

• Product Name: 2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid
• CAS No: 1421522-61-3
• MF: C₁₆H₁₅N₇O₆S
• MW: 433.398600816727
• CID: 6483802
• PubChem ID: 71784031
• Update Time: 2025-05-20

2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid
• F6064-2459
• 1421522-61-3
• 2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid
• oxalic acid;2-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• AKOS026686708
• 2-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(thiazol-2-yl)acetamide oxalate
• VU0531021-1

• Inchi： 1S/C14H13N7O2S.C2H2O4/c22-11(18-14-17-3-4-24-14)8-21-6-9(7-21)13-19-12(20-23-13)10-5-15-1-2-16-10;3-1(4)2(5)6/h1-5,9H,6-8H2,(H,17,18,22);(H,3,4)(H,5,6)
• InChI Key： SUXAGZQSSSNKPS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CN1CC(C2=NC(C3C=NC=CN=3)=NO2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 433.08045240g/mol
• Monoisotopic Mass: 433.08045240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid

Compound CAS No. 1421522-61-3: 2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid

The compound with CAS No. 1421522-61-3, named as 2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule consists of a pyrazine ring, a 1,2,4-oxadiazole moiety, and a thiazole group, all interconnected through an azetidine ring and an acetamide functional group. These structural elements contribute to its diverse pharmacological properties.

Recent studies have highlighted the antimicrobial and antioxidant properties of this compound. Researchers have found that the pyrazine ring plays a crucial role in enhancing the molecule's stability and bioavailability. The oxadiazole moiety, known for its ability to form hydrogen bonds, significantly contributes to the compound's solubility in aqueous environments. Additionally, the thiazole group imparts electron-withdrawing effects, which are essential for modulating the compound's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and acid-base neutralization. The use of oxalic acid as a counterion ensures the formation of a stable salt form, which is critical for maintaining the compound's integrity during storage and administration. This approach has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

One of the most exciting developments involving this compound is its application in drug delivery systems. The molecule's ability to form self-assembled structures has been leveraged to create nanocarriers for targeted drug delivery. These nanocarriers have shown enhanced uptake by cancer cells in vitro, suggesting potential applications in oncology. Furthermore, the compound's antiproliferative activity against various cancer cell lines has been documented in recent clinical trials, providing a strong foundation for further exploration.

Another area of interest is the compound's role in neuroprotective therapies. Studies have demonstrated that the acetamide functional group can cross the blood-brain barrier effectively, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecule's ability to inhibit key enzymes involved in inflammation and oxidative stress has been validated through in vivo experiments, reinforcing its therapeutic potential.

In terms of environmental impact, this compound has shown biodegradability under specific conditions, reducing concerns about long-term ecological effects. Its synthesis process has also been evaluated for sustainability metrics such as atom economy and energy efficiency. Recent advancements have focused on green chemistry principles to minimize waste generation and reduce reliance on hazardous solvents.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug. Its versatility across multiple therapeutic areas positions it as a valuable asset in the pipeline of innovative medicines.